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This technical guide provides an in-depth examination of the pivotal role the short-lived 146Sm-

142Nd isotope system plays in understanding the earliest differentiation of Earth's mantle

during the Hadean eon. Variations in the 142Nd/144Nd ratio in ancient rocks offer a unique

window into global silicate differentiation events that occurred within the first few hundred

million years of Earth's history. The data presented herein, derived from high-precision mass

spectrometry, constrains the timing and scale of the formation of chemically distinct reservoirs

in the primitive mantle, a fundamental aspect of planetary evolution.

The 146Sm-142Nd Isotope System: A Primer
The 142Nd isotope is the decay product of the now-extinct radionuclide 146Sm, which has a

half-life of 103 million years.[1] Due to its short half-life, 146Sm was only present during the first

~500 million years of Solar System history.[2] Consequently, variations in the abundance of

142Nd (typically expressed as μ142Nd, the parts-per-million deviation from a modern terrestrial

standard) in geological samples must be the result of chemical fractionation between the

parent (Sm) and daughter (Nd) elements during this early period.[3]

During mantle melting, Samarium (Sm) and Neodymium (Nd) behave incompatibly, but Nd is

slightly more incompatible than Sm. This leads to:

Enriched Reservoirs (e.g., continental crust): These are characterized by a low Sm/Nd ratio.

Over time, these reservoirs will develop a deficit in 142Nd relative to the primitive mantle.
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Depleted Reservoirs (e.g., residual mantle after melt extraction): These are left with a high

Sm/Nd ratio and will evolve to have an excess of 142Nd.

The discovery of 142Nd anomalies in Eoarchean rocks provided the first direct evidence that

this differentiation process occurred during the Hadean, within the lifetime of 146Sm.[4][5]

Quantitative Data Presentation: 142Nd Anomalies in
Archean Rocks
High-precision measurements have revealed significant 142Nd isotopic heterogeneity in

Archean mantle-derived rocks. These variations, which contrast with the homogeneous nature

of the modern mantle, preserve the signature of Hadean differentiation events.[5][6] The data

from key Archean terranes are summarized below.
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Archean
Terrane / Rock
Type

Age (Ga)
μ¹⁴²Nd
Anomaly
(ppm)

Key Findings
&
Interpretations

Reference(s)

Isua

Supracrustal

Belt, Greenland

~3.8 - 3.7 +8 to +20

Evidence for an

early-formed,

long-lived

depleted mantle

reservoir with a

high Sm/Nd ratio.

[1][4][7]

Isua

Supracrustal

Belt, Greenland

~3.8 -13.3 to +5.4

Suggests the

presence of both

enriched and

depleted Hadean

reservoirs and

their subsequent

mixing.

[8]

Nuvvuagittuq

Greenstone Belt,

Canada

>3.8 -7 to -15

Interpreted as

evidence for a

complementary

Hadean enriched

reservoir (low

Sm/Nd).

[7]

São José do

Campestre

Massif, Brazil

~3.4 Down to -14.1

Provides clear

evidence for the

existence of a

Hadean enriched

mantle source.

[3][9]

Acasta Gneiss

Complex,

Canada

~4.0
Positive

anomalies

Confirms the

presence of early

depleted mantle

sources.

[4]

Barberton

Greenstone Belt,

South Africa

~3.5 Positive

anomalies

Extends the

evidence for

Hadean depleted

[4]
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mantle to other

cratons.

Ameralik Dykes,

Greenland
~3.4 +4.9 ± 0.7

Shows the

survival of the

Hadean depleted

mantle signature

for at least ~1

billion years.

[5][10]

Note: μ¹⁴²Nd represents the parts-per-million deviation of the ¹⁴²Nd/¹⁴⁴Nd ratio from a terrestrial

standard.

Experimental Protocols for High-Precision 142Nd
Analysis
Achieving the high precision required to resolve subtle 142Nd anomalies (on the order of a few

parts-per-million) necessitates meticulous analytical procedures.[11] The generalized workflow

involves sample digestion, multi-stage chromatographic separation, and analysis by mass

spectrometry.

Sample Preparation and Digestion
Sample Selection: Whole-rock samples are carefully selected to minimize the effects of

metamorphism and alteration, which could disturb the Sm-Nd isotope system.[4][12]

Pulverization: Samples are crushed into a fine, homogeneous powder using agate or

ceramic mills to avoid contamination.

Acid Digestion: A precise amount of the rock powder (typically 100-200 mg) is dissolved in a

mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids at high temperature and

pressure in a sealed Teflon vessel. This process ensures the complete breakdown of silicate

minerals.

Chromatographic Separation of Nd
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The critical step is the chemical separation of Nd from the rock matrix and, crucially, from other

elements that could cause isobaric interferences (e.g., Ce and Sm) during mass spectrometry.

[11] A multi-stage ion-exchange chromatography protocol is typically employed.

Primary Column: The dissolved sample is loaded onto a cation-exchange column (e.g.,

Dowex AG50W-X8 resin). A series of acid washes (e.g., HCl, HNO₃) are used to elute major

elements, separating the Rare Earth Elements (REEs) as a group.

Secondary Separation (α-HIBA Method): The REE fraction is further purified using a second

cation-exchange column with α-hydroxyisobutyric acid (α-HIBA) as the eluent.[11] This step

is highly effective at separating individual REEs from each other due to small differences in

their ionic radii. Precise control of the α-HIBA concentration and pH is critical for achieving a

clean Nd cut, free from Sm and Ce.

Yield and Purity: The goal is to achieve a quantitative yield of Nd while ensuring the

complete removal of interfering elements. The purity of the final Nd solution is paramount for

high-precision analysis.[11]

Mass Spectrometry
The isotopic composition of the purified Nd is measured using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).[4][5]

Instrumentation: Both TIMS and MC-ICP-MS are capable of the high-precision

measurements required. TIMS has historically provided slightly better precision for Nd

isotopes.[5]

Measurement: The purified Nd sample is loaded onto a metal filament (for TIMS) or

introduced as an aerosol into plasma (for MC-ICP-MS).[11] The instrument measures the ion

beams of different Nd isotopes simultaneously. The 142Nd/144Nd ratio is measured, and

144Nd is used as a stable reference isotope to correct for instrumental mass fractionation.

Data Correction and Reporting: The raw ratios are corrected for mass fractionation, and the

final 142Nd/144Nd ratio is reported as the μ142Nd value, representing the parts-per-million

deviation from a standard reference material (e.g., JNdi-1).[5] External reproducibility is
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typically monitored by repeated measurements of standards and is often better than ±5 ppm

(2σ).[5][11]

Mandatory Visualizations
The following diagrams illustrate the core concepts and workflows central to the 142Nd

evidence for Hadean mantle differentiation.

Hadean Eon (>4.0 Ga)
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Caption: Formation of ¹⁴²Nd anomalies from Hadean mantle differentiation.
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1. Rock Sample Selection
(e.g., Archean metabasalt)

2. Acid Digestion
(HF + HNO₃)

3. Primary Chromatography
(Bulk REE Separation)

4. Secondary Chromatography
(α-HIBA for Nd Purification)

5. Mass Spectrometry
(TIMS or MC-ICP-MS)

6. Data Processing
(μ¹⁴²Nd Calculation)

Click to download full resolution via product page

Caption: Experimental workflow for high-precision ¹⁴²Nd isotope analysis.
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Premise 1:
¹⁴⁶Sm decays to ¹⁴²Nd

(t½ = 103 Myr)

Inference:
Sm/Nd fractionation must have

occurred when ¹⁴⁶Sm was active

Premise 2:
Mantle melting fractionates

Sm from Nd

Observation:
Archean rocks show both

positive & negative μ¹⁴²Nd anomalies

Conclusion:
Large-scale silicate mantle

differentiation occurred
during the Hadean Eon

Click to download full resolution via product page

Caption: Logical framework for interpreting ¹⁴²Nd evidence.

Conclusion
The study of 142Nd anomalies in the Earth's oldest rocks provides compelling, quantitative

evidence for mantle differentiation within the first few hundred million years of our planet's

formation.[5][13] The existence of both positive and negative anomalies confirms the creation

of complementary depleted and enriched reservoirs during the Hadean.[3][7] These early-

formed chemical heterogeneities persisted for over a billion years, indicating that the Hadean

and Archean mantle was not well-mixed.[1][10] The meticulous analytical techniques developed

to achieve high-precision 142Nd measurements continue to refine our understanding of the

dynamic processes that shaped the early Earth.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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